Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Managing avutometinib side effects rash CPK
elevation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Avutometinib

CAS No.: 946128-88-7

Cat. No.: S548797

Troubleshooting Guide: Rash & CPK Elevation

For quick reference, the tables below summarize the clinical incidence and severity of these adverse events
from the phase 2 RAMP 201 trial [1].

Table 1: Incidence of Select TRAEs (RAMP 201 Trial, Combination Arm, N=115)

All Grades .
Adverse Event ) Grade 3-4 Incidence
Incidence
Rash 50% Not Specified (Most were Grade 1-
2)
Dermatitis acneiform 34% 4%
Increased Creatine Phosphokinase 60% 24% (Grade 3: 19%, Grade 4: 5%)

(CPK)

Table 2: Other Common TRAE:Ss (Incidence >25%)
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Adverse Event Incidence
Nausea 67%
Diarrhea 58%
Peripheral Edema 53%
Fatigue 44%
Vomiting 43%

Managing Dermatologic Toxins (Rash)

Skin reactions, including rash and dermatitis acneiform, are very frequent but are typically low-grade.

Proactive management is crucial [2] [1].

¢ Prophylaxis: Administer a prophylactic regimen at the start of therapy and for at least the first two
cycles. This should include systemic oral antibiotics and a topical corticosteroid applied to the
face, scalp, neck, and upper chest/back [2].

¢ Monitoring: Closely monitor patients for skin toxicity throughout treatment [2].

The following diagram outlines the dose management protocol based on rash severity graded according to

Common Terminology Criteria for Adverse Events (CTCAE) [2] [3]:
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Managing Elevated Creatine Phosphokinase (CPK)

CPK elevation is the most common laboratory abnormality. Monitoring and prompt intervention are essential

to prevent rare but serious complications like rhabdomyolysis [2] [3] [4].

¢ Monitoring: Check CPK levels before each treatment cycle, on day 15 of the first four cycles,
and as clinically indicated [2].

¢ Patient Counseling: Advise patients to report unexplained muscle pain, tenderness, weakness, or
dark-colored urine immediately [2] [5].

The management pathway for CPK elevation is based on the CTCAE grading and the presence of

complicating factors [2] [3]:
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Frequently Asked Questions (FAQs)

Q1: What is the recommended dose reduction strategy for avutometinib and defactinib? A: The

recommended first dose reduction is [2]:

e Avutometinib: Reduce from 3.2 mg to 2.4 mg twice weekly.

e Defactinib: Reduce from 200 mg twice daily to 200 mg once daily. If a patient cannot tolerate the
therapy after this single dose reduction for both drugs, the combination should be permanently
discontinued.

Q2: Are there other notable adverse events that require specific monitoring protocols? A: Yes. This

combination therapy requires a comprehensive monitoring plan [2]:

¢ Ocular Toxicity: Can cause visual impairment, vitreoretinal disorders, and retinal detachment.
Perform a baseline comprehensive eye exam, prior to Cycle 2, every three cycles thereafter, and
for any visual changes.

¢ Hepatotoxicity: Monitor liver function tests (LFTs) before each cycle, on day 15 of the first four

cycles, and as needed.
e Other: Regular monitoring of blood counts and renal function is also advised.
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Q3: What is the clinical evidence supporting the efficacy of this combination despite these side effects?
A: In the phase 2 RAMP 201 trial for recurrent LGSOC, the combination showed an Objective Response
Rate (ORR) of 31% in all patients and 44% in those with KRAS-mutant tumors. The median Duration of
Response was 31.1 months, and the safety profile was considered manageable, with only 10% of patients

discontinuing treatment due to adverse events [6] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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